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Compound of Interest

Compound Name:
6-(chloromethyl)-1H-pyrrolo[2,3-

b]pyridine

CAS No.: 1559059-81-2

Cat. No.: B1492518

Get Quote

CAS 1559059-81-2 | Structural & Synthetic Analysis
Executive Summary
6-(Chloromethyl)-1H-pyrrolo[2,3-b]pyridine (also known as 6-(Chloromethyl)-7-azaindole) is

a specialized heterocyclic intermediate. It functions as a "privileged scaffold" donor in medicinal

chemistry, specifically for introducing the 7-azaindole moiety into drug candidates via

nucleophilic substitution.

The 7-azaindole core is a bioisostere of the indole and purine ring systems, offering improved

water solubility and unique hydrogen-bonding capabilities within the ATP-binding pockets of

kinases. This specific chloromethyl derivative serves as a highly reactive electrophile, enabling

the rapid attachment of the 7-azaindole core to nucleophilic pharmacophores (amines, thiols,

alkoxides).

Key Applications:
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Kinase Inhibition: Synthesis of inhibitors for FGFR (Fibroblast Growth Factor Receptor) and

JAK (Janus Kinase).

Fragment-Based Drug Discovery (FBDD): Used to probe hydrophobic pockets in protein

targets.

PDE4B Inhibitors: Construction of selective phosphodiesterase inhibitors for CNS and

inflammatory disorders.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
Nomenclature & Identification

Property Detail

CAS Number 1559059-81-2

IUPAC Name 6-(Chloromethyl)-1H-pyrrolo[2,3-b]pyridine

Synonyms
6-(Chloromethyl)-7-azaindole; 1H-Pyrrolo[2,3-

b]pyridine, 6-(chloromethyl)-

SMILES ClCC1=NC2=C(C=C1)C=CN2

InChI Key VDJZAHDFLSNLGB-UHFFFAOYSA-N

Physicochemical Data
Note: Values are experimentally derived or high-confidence predictions for the specific

chloromethyl derivative.
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Parameter Value Technical Note

Molecular Formula C₈H₇ClN₂

Molecular Weight 166.61 g/mol

Physical State Solid (Powder)
Typically off-white to pale

yellow.

Melting Point 145–150 °C (dec.)
Decomposes at high heat;

store cold.

Solubility DMSO, DMF, MeOH
Limited solubility in non-polar

solvents.

pKa (Pyrrole NH) ~13.0

Weakly acidic; deprotonation

requires strong bases (e.g.,

NaH).

Reactivity High

The benzylic-like chloride is

highly susceptible to hydrolysis

and S_N2 reactions.

Structural Reactivity & Mechanism
The utility of CAS 1559059-81-2 lies in the specific reactivity of the C6-chloromethyl group.

Unlike the aromatic chloride in 6-chloro-7-azaindole (which requires palladium catalysis for

substitution), the chloromethyl group undergoes classical S_N2 nucleophilic substitution.

Reactivity Profile[8]
Electrophilic Center: The methylene carbon attached to the chlorine is activated by the

electron-deficient pyridine ring (inductive effect), making it a potent electrophile.

7-Azaindole Tautomerism: The N1-H (pyrrole) and N7 (pyridine) can participate in

cooperative hydrogen bonding (e.g., with carboxylic acids), which can influence solubility and

binding modes in protein pockets.

Instability: The compound is prone to hydrolysis to the alcohol (6-hydroxymethyl-7-azaindole)

or dimerization if stored improperly in moist conditions.
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Visualization: Reactivity Map
The following diagram illustrates the key reactive sites and the electronic influence of the 7-

azaindole core.

6-(Chloromethyl)-7-azaindole
(CAS 1559059-81-2)
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pKa ~13

H-Bond Donor
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Site 2

C6-Chloromethyl
(Electrophilic Center)
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Nucleophilic Attack
(S_N2 Mechanism)

Reacts with
R-NH2, R-SH, R-OH

Click to download full resolution via product page

Caption: Functional map highlighting the electrophilic chloromethyl group (Site 3) and the H-

bonding motif (Sites 1 & 2) critical for kinase interaction.

Synthetic Methodologies
Researchers typically synthesize this compound from 6-methyl-7-azaindole or 6-

hydroxymethyl-7-azaindole. Below is the validated laboratory protocol for generating the

chloromethyl derivative from the alcohol precursor, which offers higher purity than radical

halogenation.

Protocol: Conversion of Alcohol to Chloromethyl
Derivative
Precursor: (1H-pyrrolo[2,3-b]pyridin-6-yl)methanol Reagents: Thionyl Chloride (SOCl₂) or

Methanesulfonyl Chloride (MsCl)/LiCl.

Step-by-Step Methodology:
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Dissolution: Dissolve 1.0 eq of (1H-pyrrolo[2,3-b]pyridin-6-yl)methanol in anhydrous

Dichloromethane (DCM) or THF under an inert atmosphere (N₂ or Ar).

Activation: Cool the solution to 0°C. Add 1.5 eq of Thionyl Chloride (SOCl₂) dropwise.

Note: For acid-sensitive substrates, use MsCl (1.2 eq) and LiCl (3.0 eq) with Collidine

base.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

Monitor by TLC (the chloride is less polar than the alcohol).

Quench & Isolation:

Evaporate volatiles under reduced pressure (keep temperature <40°C).

The hydrochloride salt often precipitates. Neutralize with cold sat. NaHCO₃ only if the free

base is required immediately (free base is less stable).

Purification: Rapid filtration through a short pad of silica gel (eluting with DCM/MeOH) or

recrystallization from cold Hexane/EtOAc.

Synthesis Workflow Diagram
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Precursor:
6-Methyl-7-azaindole

Step 1: Oxidation
(mCPBA or SeO2)

-> N-Oxide or Aldehyde

Route A

Alt Route: Radical Halogenation
(NCS, AIBN, CCl4)

Route B (Lower Yield)

Intermediate:
(1H-pyrrolo[2,3-b]pyridin-6-yl)methanol

Step 2: Chlorination
(SOCl2, 0°C, DCM)

S_N1/S_N2

Product:
6-(Chloromethyl)-7-azaindole

(CAS 1559059-81-2)

Click to download full resolution via product page

Caption: Synthetic pathways to CAS 1559059-81-2. Route A (via Alcohol) is preferred for purity;

Route B (Radical Halogenation) is direct but yields mixtures.

Biological & Pharmacological Applications
While CAS 1559059-81-2 is an intermediate, the 6-substituted 7-azaindole motif it generates is

central to several high-potency inhibitors.

Mechanism of Action (MoA) in Drug Design
The 7-azaindole core mimics the purine ring of Adenosine Triphosphate (ATP).
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Hinge Binding: The N1 and N7 atoms form a bidentate hydrogen bond pair with the "hinge

region" of kinase enzymes (e.g., FGFR1, VEGFR2).

Solubility: The nitrogen at position 7 lowers the LogP compared to the indole analog,

improving oral bioavailability.

Vector Extension: The C6-position (derived from the chloromethyl group) directs substituents

into the solvent-exposed region or the ribose-binding pocket, allowing for selectivity tuning.

Case Study: FGFR Inhibitors
In the development of Fibroblast Growth Factor Receptor (FGFR) inhibitors, the chloromethyl

group is reacted with piperazine or pyrrolidine derivatives. The resulting 6-aminomethyl-7-

azaindoles have shown IC₅₀ values in the nanomolar range (7–25 nM) against FGFR1–4 [1].

Safety & Handling Protocols
Hazard Class: Alkylating Agent / Corrosive.

H-Statements: H314 (Causes severe skin burns), H341 (Suspected of causing genetic

defects - due to alkylating nature).

Storage: Store at -20°C under inert gas (Argon). Hydroscopic.

Stability: Degrades in moist air to release HCl and the corresponding alcohol.

PPE: Double nitrile gloves, chemical safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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